![molecular formula C6H4ClN3O B1417688 5-Chloropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one CAS No. 888720-60-3](/img/structure/B1417688.png)
5-Chloropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
Cat. No. B1417688
Key on ui cas rn:
888720-60-3
M. Wt: 169.57 g/mol
InChI Key: HRJQMAIKMCZVAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07173031B2
Procedure details
A solution of methyl 1-amino-3-chloro-1H-pyrrole-2-carboxylate (10.0 g, 57.3 mmol, WO 03/099286: Compound A of Example 9) in formamide (40 mL) was heated at 170° C. for 1 h and then at 190° C. for 1 h. Upon cooling to room temperature, the mixture solidified. The product was purified by recrystallization from ethyl acetate to give the title compound (6.53 g, 67%) as a white solid. 1H NMR (CDCl3) δ 10.24 (br s, 1H), 7.48 (d, 1H, J=3.6 Hz), 7.29 (d, 1H, J=2.8 Hz), 6.47 (d, 1H, J=2.8 Hz); MS(ESI+) m/z 170.1 (M+H)+.
Name
methyl 1-amino-3-chloro-1H-pyrrole-2-carboxylate
Quantity
10 g
Type
reactant
Reaction Step One
Name
Compound A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
67%
Identifiers
|
REACTION_CXSMILES
|
[ClH:1].FC1C=C(C(C(NC2C=CC(F)=CC=2)=O)C(N)=O)C=CC=1[O:9][C:10]1[C:15]2=[C:16](C)[C:17](OCCN3CCOCC3)=[CH:18][N:14]2[N:13]=[CH:12][N:11]=1>C(N)=O>[Cl:1][C:16]1[CH:17]=[CH:18][N:14]2[C:15]=1[C:10](=[O:9])[NH:11][CH:12]=[N:13]2 |f:0.1|
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Inputs
Step One
|
Name
|
methyl 1-amino-3-chloro-1H-pyrrole-2-carboxylate
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.FC=1C=C(C=CC1OC1=NC=NN2C1=C(C(=C2)OCCN2CCOCC2)C)C(C(=O)N)C(=O)NC2=CC=C(C=C2)F
|
|
Name
|
Compound A
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.FC=1C=C(C=CC1OC1=NC=NN2C1=C(C(=C2)OCCN2CCOCC2)C)C(C(=O)N)C(=O)NC2=CC=C(C=C2)F
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(=O)N
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was purified by recrystallization from ethyl acetate
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=CN2N=CNC(C21)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.53 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
